Cas no 199287-75-7 (1-Bromo-4-fluoro-2-[(prop-2-yn-1-yl)oxy]benzene)

• Product Name: 1-Bromo-4-fluoro-2-[(prop-2-yn-1-yl)oxy]benzene
• CAS No: 199287-75-7
• MF: C₉H₆BrFO
• MW: 229.045745372772
• CID: 2840107
• PubChem ID: 22482847
• Update Time: 2025-04-21

1-Bromo-4-fluoro-2-[(prop-2-yn-1-yl)oxy]benzene Chemical and Physical Properties

Names and Identifiers

• 199287-75-7
• 1-bromo-4-fluoro-2-prop-2-ynyloxybenzene
• 1-Bromo-4-fluoro-2-[(prop-2-yn-1-yl)oxy]benzene
• AKOS020109138
• LIXUXJLQOIEJKH-UHFFFAOYSA-N
• SCHEMBL1477797
• 1-Bromo-4-fluoro-2-(2-propyn-1-yloxy)benzene
• Benzene, 1-bromo-4-fluoro-2-(2-propyn-1-yloxy)-
• DTXSID90626056
• 1-bromo-4-fluoro-2-prop-2-ynyloxy-benzene
• DB-201725

• Inchi： 1S/C9H6BrFO/c1-2-5-12-9-6-7(11)3-4-8(9)10/h1,3-4,6H,5H2
• InChI Key： LIXUXJLQOIEJKH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OCC#C)F

Computed Properties

• Exact Mass: 227.95861Da
• Monoisotopic Mass: 227.95861Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų